Cas no 1105045-82-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid
• CAS No: 1105045-82-6
• MF: C₂₅H₂₃NO₅
• MW: 417.453827142715
• MDL: MFCD03095590
• CID: 4673594
• PubChem ID: 6915697
• Update Time: 2025-05-21

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-DL-Tyr(Me)-OH
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-methoxyphenyl)propanoic Acid
• Fmoc-4-Methoxy-D-Phenylalanine
• Fmoc-D-4-Methoxyphenylalanine
• Fmoc-O-methyl-DL-tyrosine
• N-
• A-Fmoc-O-methyl-L-tyrosine
• VZ36119
• A838965
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-methoxy-phenyl)-propionicacid
• 2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-(4-methoxyphenyl)propanoic acid
• FMOC-4-METHOXY-PHE-OH
• FMOC-4-METHOXY-D-PHE-OH
• FMOC-D-4-METHOXYPHE
• AB04102
• AB05424
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methoxyphenyl)propanoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid
• AS-84348
• SY057234
• SCHEMBL2310132
• EN300-3395152
• AKOS025312506
• (S)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-3-(4-methoxyphenyl)propanoic Acid
• 1105045-82-6
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-methoxyphenyl)propanoic acid
• F78800

• MDL： MFCD03095590
• Inchi： 1S/C25H23NO5/c1-30-17-12-10-16(11-13-17)14-23(24(27)28)26-25(29)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： JYQODLWFOPCSCS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(=CC=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 417.15762283 g/mol
• Monoisotopic Mass: 417.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.9
• Molecular Weight: 417.5

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic Acid (CAS No. 1105045-82-6)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid, with the CAS number 1105045-82-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely utilized in peptide coupling reactions and solid-phase peptide synthesis (SPPS). The structure also features a chiral proline derivative, making it a valuable intermediate in the development of enantiomerically pure pharmaceuticals.

The molecular framework of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid consists of a propanoic acid backbone substituted with an Fmoc-amino group and a 4-methoxyphenyl moiety at the third carbon position. This unique arrangement imparts both steric hindrance and electronic properties that can be exploited in drug design. The fluorenylmethoxycarbonyl group not only serves as a protective group for the amino function but also enhances the solubility and stability of the compound during synthetic processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The use of fluorenylmethoxycarbonylated amino acids has become increasingly prevalent in this context, as they provide a versatile platform for constructing complex peptidomimetics. For instance, studies have demonstrated that derivatives of this compound can serve as building blocks for designing protease inhibitors, which are crucial in treating various inflammatory and infectious diseases.

One of the most compelling aspects of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory disorders. By incorporating this compound into drug candidates, researchers aim to target specific kinases with high selectivity and potency. Preliminary computational studies have suggested that the fluorenylmethoxycarbonyl group can modulate the binding affinity of the molecule to its target protein, thereby enhancing its therapeutic efficacy.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid involves multi-step organic transformations, including protection-deprotection strategies, nucleophilic substitution reactions, and stereoselective reductions. The presence of the Fmoc group necessitates careful handling under anhydrous conditions to prevent hydrolysis, which underscores the importance of meticulous synthetic planning. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for medicinal chemistry applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The rigid fluorene core provides excellent electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have explored its potential as a building block for designing high-performance emissive materials that exhibit long lifetimes and high quantum yields. Such applications highlight the versatility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid beyond traditional pharmaceuticals.

The growing interest in green chemistry has also influenced the synthesis of this compound. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic methods have been explored to streamline key transformations while maintaining high yields and purity standards. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing practices.

The role of computational chemistry in optimizing the synthesis and applications of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action. Additionally, computational methods have been used to design analogs with enhanced properties, such as improved solubility or bioavailability. These advancements underscore the importance of interdisciplinary collaboration between experimentalists and theoreticians in driving innovation in drug discovery.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methoxyphenyl)propanoic acid (CAS No. 1105045-82-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics and materials. Its unique combination of functional groups makes it a versatile intermediate for constructing biologically active molecules with potential applications across multiple disciplines. As research continues to uncover new possibilities for this compound, it is likely to remain at the forefront of chemical innovation for years to come.